Cas no 1361894-45-2 (4-(Chloromethyl)-2-methyl-6-(trifluoromethoxy)pyridine-3-acetonitrile)

• Product Name: 4-(Chloromethyl)-2-methyl-6-(trifluoromethoxy)pyridine-3-acetonitrile
• CAS No: 1361894-45-2
• MF: C₁₀H₈ClF₃N₂O
• MW: 264.631531715393
• CID: 4912511
• Update Time: 2025-05-28

4-(Chloromethyl)-2-methyl-6-(trifluoromethoxy)pyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(Chloromethyl)-2-methyl-6-(trifluoromethoxy)pyridine-3-acetonitrile

• Inchi： 1S/C10H8ClF3N2O/c1-6-8(2-3-15)7(5-11)4-9(16-6)17-10(12,13)14/h4H,2,5H2,1H3
• InChI Key： DLDHIJYRCVPNBF-UHFFFAOYSA-N
• SMILES： ClCC1C=C(N=C(C)C=1CC#N)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 302
• XLogP3: 2.8
• Topological Polar Surface Area: 45.9

Additional information on 4-(Chloromethyl)-2-methyl-6-(trifluoromethoxy)pyridine-3-acetonitrile

Comprehensive Overview of 4-(Chloromethyl)-2-methyl-6-(trifluoromethoxy)pyridine-3-acetonitrile (CAS No. 1361894-45-2)

4-(Chloromethyl)-2-methyl-6-(trifluoromethoxy)pyridine-3-acetonitrile (CAS No. 1361894-45-2) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound features a unique molecular structure, combining a chloromethyl group, a trifluoromethoxy moiety, and a nitrile functional group, making it a versatile intermediate for synthesizing bioactive molecules. Its CAS number 1361894-45-2 ensures precise identification in chemical databases, catering to researchers seeking high-purity reagents for advanced studies.

The growing demand for fluorinated compounds and heterocyclic building blocks in drug discovery has spotlighted derivatives like 4-(Chloromethyl)-2-methyl-6-(trifluoromethoxy)pyridine-3-acetonitrile. Fluorine-containing molecules are prized for their metabolic stability and lipophilicity, traits critical in developing CNS-targeting therapeutics and crop protection agents. Recent trends in AI-driven molecular design and green chemistry have further amplified interest in such intermediates, as they align with sustainable synthesis goals and computational drug discovery workflows.

From a synthetic perspective, the chloromethyl group in this compound offers a reactive handle for nucleophilic substitutions, enabling the construction of diverse pyridine-based scaffolds. Meanwhile, the trifluoromethoxy moiety enhances electron-withdrawing properties, influencing the compound’s binding affinity in target interactions. Researchers frequently inquire about its solubility profiles, stability under various pH conditions, and compatibility with cross-coupling reactions—key considerations for optimizing synthetic routes.

Analytical characterization of CAS 1361894-45-2 typically involves techniques like HPLC, NMR spectroscopy, and mass spectrometry to verify purity and structural integrity. Quality control protocols emphasize minimizing impurities that could interfere with downstream applications, particularly in high-throughput screening or catalyst development. Suppliers often provide certificates of analysis (CoA) to meet regulatory standards for research-grade chemicals.

Emerging applications of this compound include its role in designing kinase inhibitors and G-protein-coupled receptor (GPCR) modulators, areas dominating recent PubMed publications. Its nitrile group also makes it a candidate for click chemistry applications, a hot topic in bioconjugation and materials science. Environmental scientists are exploring its degradation pathways to address concerns about persistent organic pollutants (POPs), though current data classify it as low-risk under standard handling conditions.

For procurement, researchers prioritize vendors offering custom synthesis options and bulk-scale production capabilities. Search engine analytics reveal high traffic for queries like "pyridine acetonitrile derivatives suppliers" and "trifluoromethoxy compounds in drug discovery", reflecting market needs. Storage recommendations typically advise anhydrous conditions and protection from light to preserve the compound’s reactivity over extended periods.

In conclusion, 4-(Chloromethyl)-2-methyl-6-(trifluoromethoxy)pyridine-3-acetonitrile represents a critical tool for modern chemical innovation. Its multifaceted reactivity and alignment with trends in medicinal chemistry ensure its continued relevance in academic and industrial labs worldwide. Future research may uncover novel applications in biomaterials or catalysis, further expanding its utility beyond current paradigms.